Cas no 17027-67-7 ([1,1'-Biphenyl]-4-aceticacid, 3'-chloro-4'-methoxy-)

• Product Name: [1,1'-Biphenyl]-4-aceticacid, 3'-chloro-4'-methoxy-
• CAS No: 17027-67-7
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• CID: 210984
• PubChem ID: 28208
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-aceticacid, 3'-chloro-4'-methoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-aceticacid, 3'-chloro-4'-methoxy-
• 2-[4-(3-chloro-4-methoxyphenyl)phenyl]acetic acid
• BRN 2655097
• 2-(4-(3'-Chloro-4'-methoxy)biphenylyl)acetic acid
• 4-BIPHENYLACETIC ACID, 3'-CHLORO-4'-METHOXY-
• 17027-67-7
• DTXSID30168824

• Inchi： 1S/C15H13ClO3/c1-19-14-7-6-12(9-13(14)16)11-4-2-10(3-5-11)8-15(17)18/h2-7,9H,8H2,1H3,(H,17,18)
• InChI Key： PAQBVXZQBVWFKD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(CC(=O)O)=CC=1)OC

Computed Properties

• Exact Mass: 276.05539
• Monoisotopic Mass: 276.055322
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.268
• Boiling Point: 447.8°C at 760 mmHg
• Flash Point: 224.7°C
• Refractive Index: 1.589
• PSA: 46.53